3,4,5-triethoxy-N-[4-(4-methylsulfonyl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C24H33N3O6S
• Molecular Weight: 491.6 g/mol
• IUPAC Name: 3,4,5-triethoxy-N-[4-(4-methylsulfonylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C24H33N3O6S/c1-5-31-21-16-18(17-22(32-6-2)23(21)33-7-3)24(28)25-19-8-10-20(11-9-19)26-12-14-27(15-13-26)34(4,29)30/h8-11,16-17H,5-7,12-15H2,1-4H3,(H,25,28)
• InChI Key: MEXBUQXLBIOYMP-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)S(=O)(=O)C

Description

3,4,5-triethoxy-N-[4-(4-methylsulfonyl-1-piperazinyl)phenyl]benzamide is a member of benzamides.

Scientific Research Applications

Alzheimer's Disease Treatment

• A study by (Hussain et al., 2016) synthesized a series of benzamides as potential therapeutic agents for Alzheimer’s disease. Specifically, 4-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(4-ethylphenyl)benzamide showed excellent enzyme inhibition activity against butyrylcholinesterase, a target for Alzheimer's disease treatment.

Pharmacological Properties

• (Sonda et al., 2004) and (Sonda et al., 2003) investigated benzamide derivatives as selective serotonin 4 receptor agonists, finding some derivatives effective in accelerating gastric emptying and increasing the frequency of defecation, offering potential as prokinetic agents for gastrointestinal disorders.

Metabolism and Excretion

• Studies on the metabolism and excretion of related compounds include:
  • (Gong et al., 2010) on Flumatinib, an antineoplastic tyrosine kinase inhibitor, showing the main metabolic pathways in humans.
  • (Yue et al., 2011) explored the metabolic fate and disposition of GDC-0449, a Hedgehog signaling pathway inhibitor, in rats and dogs, revealing extensive metabolism and unique metabolic pathways.

Antibacterial and Antifungal Activity

• (Ighilahriz-Boubchir et al., 2017) synthesized 2-Benzoylamino-N-phenyl-benzamide derivatives showing inhibitory growth against bacteria and fungi.

Anti-Inflammatory Agents

• (Abdellatif et al., 2014) synthesized a group of benzamide derivatives evaluated as anti-inflammatory agents, with significant activity observed in some derivatives.

Anti-Malarial Activity

• (Cunico et al., 2009) studied piperazine derivatives with anti-malarial activity, highlighting the importance of certain molecular groups for generating activity.

Antidepressant and Anxiolytic Potential

• (Kepe et al., 2006) used a benzamide derivative as a molecular imaging probe in PET scans for Alzheimer's disease patients, suggesting its role in neurodegenerative disease research.